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Compound of Interest

Compound Name: Tmv-IN-2

Cat. No.: B12396871

Essential Safety and Handling Guide for Tmv-IN-
2

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Tmv-IN-2, a chalcone derivative and potent inhibitor of the Tobacco Mosaic Virus (TMV).
Adherence to these guidelines is essential to ensure a safe laboratory environment and
prevent accidental exposure.

Chemical and Physical Properties

Tmv-IN-2 is a research chemical with the following identifiers:

Property Value

IUPAC Name Not available in public sources
CAS Number 2883408-32-8

Molecular Formula C27H23FO4

Molecular Weight 430.47 g/mol

Inhibitor of Tobacco Mosaic Virus (TMV) with an

Biological Activity ECs0 0f 89.9 pg/mL{1]
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Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for Tmv-IN-2, a conservative

approach based on the safety protocols for structurally similar chalcone compounds is

recommended. The following PPE must be worn at all times when handling Tmv-IN-2:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles with
side shields or a full-face
shield.

To protect against splashes

and airborne patrticles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

To prevent skin contact.
Gloves should be inspected
before use and disposed of

after handling the compound.

Body Protection

A laboratory coat or chemical-

resistant apron.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
is advised if handling the
compound as a powder
outside of a certified chemical
fume hood, or if aerosolization

is possible.

To prevent inhalation of the

compound.

Operational Plan for Handling Tmv-IN-2

Follow these step-by-step procedures for the safe handling of Tmv-IN-2 in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.
Ensure that an eyewash station and safety shower are readily accessible.

Clear the workspace of any unnecessary items to minimize contamination risk.
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. Handling the Compound:
Wear the appropriate PPE as outlined in the table above.

When weighing or transferring the solid compound, use techniques that minimize dust
generation.

If preparing solutions, add the solid Tmv-IN-2 to the solvent slowly to avoid splashing.
Avoid direct contact with the skin, eyes, and clothing.
. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
All waste containing Tmv-IN-2 must be treated as hazardous chemical waste.

» Solid Waste: Collect any solid Tmv-IN-2 waste, including contaminated consumables (e.g.,
weighing paper, pipette tips), in a clearly labeled, sealed container.

» Liquid Waste: Collect all solutions containing Tmv-IN-2 in a labeled, sealed, and appropriate
hazardous waste container.

» Disposal: Dispose of all Tmv-IN-2 waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain or in regular trash.
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Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Tmv-IN-2, from
preparation to disposal.
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Safe Handling Workflow for Tmv-IN-2
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Caption: Logical workflow for the safe handling of Tmv-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396871#personal-protective-equipment-for-
handling-tmv-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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